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Compound of Interest

Compound Name: Rubidium cyanide

Cat. No.: B107606 Get Quote

An In-depth Technical Guide to Rubidium Cyanide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubidium cyanide (RbCN) is an inorganic salt of rubidium and the cyanide anion. It is a white,

crystalline solid that is highly soluble in water and has chemical properties analogous to other

alkali metal cyanides, such as potassium and sodium cyanide.[1][2][3] Due to the presence of

the cyanide ion, it is classified as an extremely toxic compound.[2] This document provides a

comprehensive overview of rubidium cyanide, including its chemical and physical properties,

synthesis, structural information, and safety protocols. The compound is primarily utilized in

specialized research contexts rather than large-scale industrial applications.[1]

Chemical Identity
Molecular Formula: RbCN[2][4]

IUPAC Name: Rubidium cyanide[2][4]

Physical and Chemical Properties
The properties of rubidium cyanide are summarized in the tables below. These properties are

crucial for its handling, application in synthesis, and for understanding its behavior under

various conditions.
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Table 1: General and Physical Properties
Property Value Reference(s)

Molecular Weight 111.485 g/mol [4][5]

Appearance
White cubic crystals; white

solid
[6]

Odor Reminiscent of bitter almonds [2]

Density 2.3 g/cm³ (at 20°C) [6]

Melting Point 547 °C [6]

Solubility in Water Soluble [6]

Solubility in Ethanol Insoluble [6]

Solubility in Diethyl Ether Insoluble [6]

Table 2: Structural and Thermodynamic Properties
Property Value Reference(s)

Crystal Structure (RT)
Cubic (NaCl-type), Space

Group: Fm3m
[1][5]

Crystal Structure (<132 K) Monoclinic, Space Group: Cc [3][5]

Phase Transition Temp. ~132.3 K (-140.85 °C) [1]

Transition Enthalpy 1280 J/mol [1]

Transition Entropy 10.2 J/(K·mol) [1]

Table 3: Safety and Toxicity Data
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Property Value Reference(s)

Main Hazards Extremely toxic [2]

LD₅₀ (median dose) 5–10 mg/kg (mammals) [2]

Reactivity

Reacts with acids to release

highly toxic hydrogen cyanide

(HCN) gas.

[7]

Experimental Protocols
Synthesis of Rubidium Cyanide
The most common method for synthesizing rubidium cyanide is through the neutralization

reaction between rubidium hydroxide (RbOH) and hydrogen cyanide (HCN).[2] This reaction is

typically performed in an anhydrous non-aqueous solvent to precipitate the product.

Reaction: HCN + RbOH → RbCN + H₂O[2]

Detailed Methodology:

Materials and Reagents:

Rubidium hydroxide (RbOH)

Anhydrous hydrogen cyanide (HCN)

Anhydrous solvent (e.g., ethanol or diethyl ether)[5]

Inert gas (e.g., argon or nitrogen)

Schlenk line or glove box for inert atmosphere handling

Standard glassware for synthesis (e.g., round-bottom flask, condenser, dropping funnel)

Procedure:
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Preparation: All glassware must be thoroughly dried to prevent unwanted hydrolysis. The

reaction should be set up under an inert atmosphere (argon or nitrogen) to prevent

reactions with atmospheric components.[5]

Dissolution: Dissolve a known quantity of rubidium hydroxide in a minimal amount of

anhydrous ethanol. Gentle warming may be required to facilitate dissolution.

Reaction: Cool the rubidium hydroxide solution in an ice bath. Slowly add a stoichiometric

equivalent of anhydrous hydrogen cyanide to the cooled solution with continuous stirring.

It is critical to maintain the reaction temperature below 25°C to prevent the polymerization

of hydrogen cyanide.[5]

Precipitation: As the reaction proceeds, rubidium cyanide will precipitate out of the

solution due to its insolubility in the organic solvent.[5]

Isolation: After the addition is complete, allow the mixture to stir for an additional period to

ensure the reaction goes to completion. The solid product is then isolated by filtration

under an inert atmosphere.

Purification: The crude rubidium cyanide can be purified by recrystallization. The specific

solvent system for recrystallization may need to be empirically determined, but the

process generally involves dissolving the solid in a minimum amount of a suitable hot

solvent and allowing it to cool slowly to form crystals.[1]

Drying and Storage: The purified crystals are dried under a vacuum to remove any

residual solvent. The final product must be stored in a tightly sealed container under an

inert, dry atmosphere, away from acids and moisture.[8]

Characterization Techniques
X-Ray Diffraction (XRD): Used to confirm the crystal structure and purity of the synthesized

RbCN. At room temperature, the pattern should correspond to a face-centered cubic lattice.

[5]

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic stretching

vibration of the cyanide ion (C≡N).[5]
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Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To quantify trace metallic

impurities, such as other alkali metals.[5]

Visualized Workflows and Pathways
Diagram 1: Synthesis and Purification Workflow
Caption: Workflow for the synthesis and purification of Rubidium Cyanide.

Diagram 2: Safe Handling and Emergency Protocol
Caption: Logical workflow for the safe handling of and emergency response to Rubidium
Cyanide.

Conclusion
Rubidium cyanide is a highly toxic, yet scientifically significant, inorganic compound. Its

primary importance lies in its use as a model system for studying complex phenomena in

crystalline solids, such as phase transitions and orientational disorder.[5] The synthesis, while

straightforward in principle, requires stringent safety measures and controlled conditions due to

the extreme toxicity of both the cyanide precursor and the final product. The data and protocols

outlined in this guide are intended to provide researchers with a foundational understanding for

the safe handling and application of rubidium cyanide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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